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Compound of Interest

Compound Name: SB-399885 hydrochloride

Cat. No.: B1663417 Get Quote

Technical Support Center: SB-399885
Hydrochloride
This technical support guide provides detailed information on the shelf life, storage, and

handling of SB-399885 hydrochloride to assist researchers, scientists, and drug development

professionals in their experiments.

Frequently Asked Questions (FAQs)
1. How should I store the solid (lyophilized) SB-399885 hydrochloride?

For long-term storage, it is recommended to store the solid SB-399885 hydrochloride at

-20°C, where it can be stable for at least four years.[1][2] Some suppliers also indicate stability

for 36 months under these conditions.[3] Alternatively, storage at 4°C is suitable for shorter

periods, provided the compound is sealed and protected from moisture.[4][5] One supplier

suggests desiccating at room temperature.[6]

2. What is the shelf life of SB-399885 hydrochloride?

The shelf life of solid SB-399885 hydrochloride is at least four years when stored at -20°C.[1]

[2]

3. How should I store stock solutions of SB-399885 hydrochloride?
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The storage conditions for stock solutions depend on the solvent used. For solutions in organic

solvents like DMSO, it is recommended to aliquot and freeze them. Stock solutions in DMSO

can be stored at -20°C for up to 3 months.[7] For longer-term storage of up to 6 months, -80°C

is recommended.[4][5] It is advisable to avoid repeated freeze-thaw cycles.[3] Aqueous

solutions are less stable, and it is not recommended to store them for more than one day.[2]

4. What solvents can I use to dissolve SB-399885 hydrochloride?

SB-399885 hydrochloride is soluble in several organic solvents and water. It is soluble in

DMSO at concentrations up to 100 mg/mL (207.12 mM) and in ethanol and DMF at

approximately 30 mg/mL.[1][2][4][5] It is also soluble in water at about 6.67 mg/mL (13.81 mM),

although heating and sonication may be required.[4][5] Another source indicates solubility in

water up to 100 mM.[7] For in vivo experiments, a common vehicle is a mixture of 10% DMSO,

40% PEG300, 5% Tween-80, and 45% saline.[5]

Data Summary
Storage Conditions and Shelf Life

Form
Storage
Temperature

Shelf Life
Special
Instructions

Solid (Lyophilized) -20°C ≥ 4 years[1][2]

Keep desiccated and

sealed away from

moisture.[3][4][5]

Solid (Lyophilized) 4°C Shorter-term

Keep sealed and

away from moisture.

[4][5]

Solid (Lyophilized) Room Temperature Stable for shipping
Desiccate for storage.

[6]

Solution in DMSO -20°C Up to 3 months[7]
Aliquot to avoid

freeze-thaw cycles.[3]

Solution in DMSO -80°C Up to 6 months[4][5]
Aliquot to avoid

freeze-thaw cycles.

Aqueous Solution 4°C
Not recommended for

>1 day[2]

Prepare fresh before

use.
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Experimental Protocols
Preparation of Stock Solutions
1. DMSO Stock Solution (100 mM):

Objective: To prepare a high-concentration stock solution for long-term storage and serial

dilutions.

Materials: SB-399885 hydrochloride powder, anhydrous DMSO, sterile microcentrifuge

tubes.

Procedure:

Equilibrate the SB-399885 hydrochloride vial to room temperature before opening to

prevent moisture condensation.

Weigh the desired amount of the compound. The molecular weight is 482.81 g/mol .[5]

Add the appropriate volume of DMSO to achieve a 100 mM concentration. For example, to

1 mg of SB-399885 hydrochloride, add 2.07 mL of DMSO.[6]

Vortex and/or sonicate the solution until the compound is completely dissolved.[4][5]

Aliquot the stock solution into smaller volumes in sterile tubes to minimize freeze-thaw

cycles.

Store the aliquots at -20°C for up to 3 months or at -80°C for up to 6 months.[4][5][7]

2. Aqueous Stock Solution (10 mM):

Objective: To prepare an aqueous stock solution for experiments where organic solvents are

not suitable.

Materials: SB-399885 hydrochloride powder, sterile deionized water, sterile tubes.

Procedure:

Weigh the desired amount of the compound.
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Add the appropriate volume of sterile water.

To aid dissolution, warm the solution to 60°C and use an ultrasonic bath.[4][5]

Once dissolved, filter-sterilize the solution using a 0.22 µm filter.[4]

Note: Aqueous solutions are not stable for long-term storage. It is highly recommended to

prepare them fresh on the day of use.[2]

Troubleshooting Guide
Issue Possible Cause Recommended Solution

Compound precipitation in

stock solution upon freezing

The concentration may be too

high for the solvent at low

temperatures.

Warm the solution and

vortex/sonicate to redissolve

before use. Consider preparing

a lower concentration stock

solution.

Difficulty dissolving the

compound in water

SB-399885 hydrochloride has

limited aqueous solubility.

Use sonication and gentle

warming (up to 60°C) to

facilitate dissolution.[4][5]

Ensure the pH of the water is

appropriate.

Inconsistent experimental

results

Degradation of the compound

due to improper storage or

multiple freeze-thaw cycles.

Always use freshly prepared

solutions or properly stored

aliquots. Avoid repeated

freezing and thawing of stock

solutions.[3]

Unexpected biological effects

in cell culture or in vivo

High concentration of organic

solvent (e.g., DMSO) in the

final working solution.

Ensure the final concentration

of the organic solvent is low

and does not exceed the

tolerance level for your

experimental system. Perform

a vehicle control experiment.

Visualizations

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.medchemexpress.com/SB-399885_hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-103099/SB-399885-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.com/SB-399885_hydrochloride.html
https://cdn.caymanchem.com/cdn/insert/32817.pdf
https://www.medchemexpress.com/SB-399885_hydrochloride.html
https://file.medchemexpress.com/batch_PDF/HY-103099/SB-399885-hydrochloride-DataSheet-MedChemExpress.pdf
https://www.adooq.com/sb-399885-hcl.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Signaling Pathway of SB-399885 Hydrochloride
SB-399885 is a selective antagonist of the serotonin 6 (5-HT6) receptor.[1] The 5-HT6 receptor

is a G-protein coupled receptor (GPCR) that, upon activation by its endogenous ligand

serotonin, stimulates adenylyl cyclase, leading to an increase in intracellular cyclic AMP

(cAMP).[2] By blocking this receptor, SB-399885 prevents this downstream signaling cascade.

Serotonin

5-HT6 Receptor

Activates

SB-399885 Blocks

Gs ProteinActivates Adenylyl
Cyclase

Stimulates

cAMP

Converts

ATP

Downstream
Signaling

Activates

1. Prepare Stock Solution
(e.g., 100 mM in DMSO)

2. Prepare Working Solution
(Dilute stock in media/buffer)

3. Treat Experimental System
(Cells or Animals)

4. Incubation/Treatment Period

Include Vehicle Control
(e.g., 0.1% DMSO)

5. Perform Assay
(e.g., Western Blot, Behavioral Test)

6. Data Analysis
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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